Cas no 2411293-84-8 (N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide)

• Product Name: N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide
• CAS No: 2411293-84-8
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 5453782
• PubChem ID: 146083633
• Update Time: 2025-08-03

N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-2-butynamide
• 2411293-84-8
• EN300-26588245
• N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]but-2-ynamide
• N-({7-methylimidazo[1,2-a]pyrimidin-2-yl}methyl)but-2-ynamide
• Z2014000083
• N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide

• Inchi： 1S/C12H12N4O/c1-3-4-11(17)13-7-10-8-16-6-5-9(2)14-12(16)15-10/h5-6,8H,7H2,1-2H3,(H,13,17)
• InChI Key： KBVZBVDEWPAHEG-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1=CN2C=CC(C)=NC2=N1

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.90±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide

Professional Introduction to N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide (CAS No. 2411293-84-8)

N-({7-methylimidazo1,2-apyrimidin-2-yl}methyl)but-2-ynamide is a specialized chemical compound characterized by its unique molecular structure and potential applications in the field of pharmaceuticals and biotechnology. This compound, identified by the CAS number 2411293-84-8, has garnered significant attention due to its structural features and the promising results observed in preliminary studies. The presence of a 7-methylimidazo1,2-apyrimidin-2-yl moiety suggests a high degree of complexity and functionality, which may contribute to its biological activity and utility in drug development.

The compound's structure incorporates a butynamide backbone, which is a well-known pharmacophore in medicinal chemistry. Butynamides have been studied extensively for their potential antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 7-methylimidazo1,2-apyrimidin-2-yl group into the butynamide framework introduces additional hydrogen bonding capabilities and steric hindrance, which can influence the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been a growing interest in imidazopyrimidine derivatives due to their diverse biological activities. These compounds have shown promise in various preclinical studies as potential inhibitors of kinases and other enzymes involved in cancer progression. The specific substitution pattern in N-(7-methylimidazo1,2-apyrimidin-2-ylmethyl)but-2-ynamide may enhance its binding affinity to certain protein targets, making it a valuable candidate for further investigation.

Current research in the field of targeted therapy has highlighted the importance of molecular diversity in drug discovery. Compounds like N-(7-methylimidazo1,2-apyrimidin-2-ylmethyl)but-2-ynamide exemplify this trend by combining multiple pharmacophoric elements into a single molecule. This approach can lead to the development of more potent and selective therapeutic agents. The structural complexity of this compound also suggests that it may exhibit unique mechanisms of action compared to simpler analogs.

The synthesis of N-(7-methylimidazo1,2-apyrimidin-2-ylmethyl)but-2-ynamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazopyrimidine core. These methods ensure high yield and purity, which are critical for subsequent biological testing.

Evaluation of N-(7-methylimidazo1,2-apyrimidin-2-ylmethyl)but-2-ynamide in cellular assays has revealed intriguing properties that warrant further exploration. Preliminary data suggest that this compound may modulate signaling pathways involved in cell proliferation and survival. Such activities make it an attractive candidate for investigating novel therapeutic strategies against chronic diseases.

The pharmacokinetic profile of N-(7-methylimidazo1,2-apyrimidin-2-ylimethyl)butynamide is another area of interest. Studies have begun to assess its metabolic stability, distribution across biological compartments, and excretion rates. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being utilized to characterize the compound's behavior in vivo.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-(7-methylimidazo1,2-aprymidin-yl)methyl)butynamide serves as an excellent example of how structural innovation can drive therapeutic progress. By leveraging cutting-edge synthetic methodologies and rigorous biological evaluation, researchers aim to unlock the full potential of this compound.

In conclusion, N-(N-{(7-Methylimidazo[1',2':1,3]pyrimidin)-4-yloxy}methylene)butanediamide represents a significant advancement in medicinal chemistry with promising applications in human health. Its unique structural features and preliminary biological activity position it as a compelling candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.